Cas no 84074-43-1 (Benzenemethanaminium,N-[3-[[9,10-dihydro-4-(methylamino)-9,10-dioxo-1-anthracenyl]amino]propyl]-N,N-dimethyl-,chloride (1:1))

• Product Name: Benzenemethanaminium,N-[3-[[9,10-dihydro-4-(methylamino)-9,10-dioxo-1-anthracenyl]amino]propyl]-N,N-dimethyl-,chloride (1:1)
• CAS No: 84074-43-1
• MF: C₂₇H₃₀ClN₃O₂
• MW: 463.999005794525
• CID: 729696
• PubChem ID: 3019638
• Update Time: 2025-04-19

Benzenemethanaminium,N-[3-[[9,10-dihydro-4-(methylamino)-9,10-dioxo-1-anthracenyl]amino]propyl]-N,N-dimethyl-,chloride (1:1) Chemical and Physical Properties

Names and Identifiers

• Benzenemethanaminium,N-[3-[[9,10-dihydro-4-(methylamino)-9,10-dioxo-1-anthracenyl]amino]propyl]-N,N-dimethyl-,chloride (1:1)
• benzyl[3-[[9,10-dihydro-4-(methylamino)-9,10-dioxo-1-anthryl]amino]propyl]dimethylammonium chloride
• benzyl-dimethyl-[3-[[4-(methylamino)-9,10-dioxoanthracen-1-yl]amino]propyl]azanium,chloride
• NS00060562
• Benzyl(3-((9,10-dihydro-4-(methylamino)-9,10-dioxo-1-anthryl)amino)propyl)dimethylammonium chloride
• 84074-43-1
• EINECS 281-956-8

• Inchi： 1S/C27H29N3O2.ClH/c1-28-22-14-15-23(25-24(22)26(31)20-12-7-8-13-21(20)27(25)32)29-16-9-17-30(2,3)18-19-10-5-4-6-11-19;/h4-8,10-15H,9,16-18H2,1-3H3,(H-,28,29,31,32);1H
• InChI Key： RQZOSTNXIVYGDL-UHFFFAOYSA-N
• SMILES： [Cl-].O=C1C2C=CC=CC=2C(C2C(=CC=C(C=21)NCCC[N+](C)(C)CC1C=CC=CC=1)NC)=O

Computed Properties

• Exact Mass: 463.2026549g/mol
• Monoisotopic Mass: 463.2026549g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 33
• Rotatable Bond Count: 8
• Complexity: 657
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 58.2Ų